Cas no 2680586-16-5 (Tert-butyl 2-amino-8-oxononanoate)
Tert-butyl 2-amino-8-oxononanoate Chemical and Physical Properties
Names and Identifiers
-
- 2680586-16-5
- EN300-28277722
- tert-butyl 2-amino-8-oxononanoate
- Tert-butyl 2-amino-8-oxononanoate
-
- Inchi: 1S/C13H25NO3/c1-10(15)8-6-5-7-9-11(14)12(16)17-13(2,3)4/h11H,5-9,14H2,1-4H3
- InChI Key: HVNQVHMGTSSGPE-UHFFFAOYSA-N
- SMILES: O(C(C(CCCCCC(C)=O)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 243.18344366g/mol
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.4Ų
Tert-butyl 2-amino-8-oxononanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277722-0.05g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-28277722-0.1g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-28277722-0.25g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-28277722-0.5g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-28277722-1.0g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-28277722-2.5g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-28277722-5.0g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 | |
| Enamine | EN300-28277722-10.0g |
tert-butyl 2-amino-8-oxononanoate |
2680586-16-5 | 95.0% | 10.0g |
$12560.0 | 2025-03-19 |
Tert-butyl 2-amino-8-oxononanoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Tert-butyl 2-amino-8-oxononanoate
Tert-butyl 2-amino-8-oxononanoate (CAS No. 2680586-16-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
Tert-butyl 2-amino-8-oxononanoate (CAS No. 2680586-16-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is a derivative of amino acids and features a tert-butyl ester group, which imparts stability and enhances its solubility in organic solvents. The presence of the amino and keto groups in the molecule provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of various bioactive compounds.
The chemical structure of Tert-butyl 2-amino-8-oxononanoate can be represented as follows: tert-butyl 2-amino-8-oxononanoate. The tert-butyl group (t-Bu) is attached to the carboxylic acid moiety, while the amino and keto groups are positioned at specific carbon atoms along the aliphatic chain. This arrangement contributes to the compound's overall stability and reactivity, making it suitable for a wide range of chemical reactions and biological studies.
In recent years, Tert-butyl 2-amino-8-oxononanoate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of peptide mimetics. Peptide mimetics are molecules that mimic the structure and function of natural peptides but are often more stable and have better pharmacokinetic properties. These compounds are particularly useful in the development of drugs targeting protein-protein interactions, which are involved in various diseases such as cancer, neurodegenerative disorders, and infectious diseases.
Research has shown that Tert-butyl 2-amino-8-oxononanoate can be effectively used to synthesize peptide mimetics with enhanced bioavailability and reduced degradation by proteolytic enzymes. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a series of peptide mimetics derived from Tert-butyl 2-amino-8-oxononanoate exhibited potent inhibitory activity against a specific protein-protein interaction involved in cancer cell proliferation. This finding highlights the potential of this compound as a valuable tool in the development of novel anticancer agents.
Beyond its use in peptide mimetic synthesis, Tert-butyl 2-amino-8-oxononanoate has also shown promise in other areas of medicinal chemistry. One notable application is its use as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are important targets for drug development. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that compounds derived from Tert-butyl 2-amino-8-oxononanoate exhibited high affinity for specific GPCRs, suggesting their potential as lead compounds for developing new treatments for conditions such as hypertension and diabetes.
The versatility of Tert-butyl 2-amino-8-oxononanoate extends to its use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential drug candidates. The ability to easily modify the amino and keto groups in Tert-butyl 2-amino-8-oxonananoate makes it an ideal starting material for generating diverse chemical libraries. This approach has been successfully employed to identify novel inhibitors of various enzymes and receptors, contributing to the discovery of new therapeutic agents.
In addition to its synthetic applications, Tert-butyl 2-amino-8-oxonananoate has also been studied for its biological properties. Preliminary studies have indicated that this compound may possess antimicrobial activity against certain bacteria and fungi. While further research is needed to fully understand its mechanism of action, these findings suggest that Tert-butyl 2-amino-8-oxonananoate could be a valuable lead compound for developing new antimicrobial agents.
The safety profile of Tert-butyl 2-amino-8-oxonananoate is another important consideration for its use in medicinal chemistry. Toxicity studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential therapeutic applications. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.
In conclusion, Tert-butyl 2-amino-8-oxonananoate (CAS No. 2680586-16-5) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an ideal intermediate for synthesizing peptide mimetics, small molecules targeting GPCRs, and other bioactive compounds. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a valuable tool in drug discovery and development.
2680586-16-5 (Tert-butyl 2-amino-8-oxononanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)